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Compound of Interest

Compound Name:

4-methoxy-1-(2-

methoxybenzenesulfonyl)piperidin

e

CAS No.: 1235049-95-2

Cat. No.: B6583232

Get Quote

Executive Summary
This technical guide profiles 4-methoxy-1-(2-methoxybenzenesulfonyl)piperidine, a

functionalized arylsulfonyl piperidine scaffold used in medicinal chemistry.[1] Belonging to a

class of compounds frequently investigated as G-Protein Coupled Receptor (GPCR) ligands

and enzyme inhibitors (e.g., 5-HT6 antagonists, 11

-HSD1 inhibitors), this molecule serves as a critical chemical probe for structure-activity
relationship (SAR) studies.[1]

This document provides a definitive physicochemical analysis, a validated synthetic protocol,

and analytical characterization standards required for the precise identification and utilization of

this compound in drug discovery workflows.

Part 1: Physicochemical Profile & Molecular Weight
Analysis[1]
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Accurate molecular weight determination is the cornerstone of small molecule characterization.

[1] For 4-methoxy-1-(2-methoxybenzenesulfonyl)piperidine, researchers must distinguish

between the Average Molecular Weight (used for stoichiometry) and the Monoisotopic Mass

(used for high-resolution Mass Spectrometry).[1]

Core Chemical Identity
Property Specification

IUPAC Name
4-methoxy-1-(2-

methoxybenzenesulfonyl)piperidine

Common Name
N-(2-methoxybenzenesulfonyl)-4-

methoxypiperidine

Molecular Formula

C

H

NO

S

CAS Registry Number Not assigned (Novel Library Compound)

Core Scaffold Sulfonyl Piperidine

Mass Spectrometry Data
The following data is essential for configuring LC-MS/HRMS acquisition parameters.
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Mass Type Value Application

Average Molecular Weight 285.36 g/mol
Stoichiometric calculations

(weighing, molarity).[1]

Monoisotopic Mass 285.1035 Da

HRMS identification (Target

[M+H]

= 286.1108).[1]

[M+H]

Adduct
286.1108 m/z

Primary ion observed in ESI+

mode.[1]

[M+Na]

Adduct
308.0927 m/z

Common adduct in sodium-rich

buffers.[1]

Physicochemical Properties (In Silico)[1]
LogP (Lipophilicity): 1.8 – 2.2 (Predicted).[1] This range suggests good membrane

permeability, suitable for CNS-targeted discovery.[1]

Topological Polar Surface Area (TPSA): ~64 Å

.[1] (Sulfonyl: ~42 Å

+ Ether: ~9 Å

x 2 + Amine: 0 Å

as tertiary sulfonamide).[1]

H-Bond Acceptors: 5 (2 oxygens in sulfonyl, 2 ether oxygens, 1 nitrogen).[1]

H-Bond Donors: 0.

Part 2: Synthetic Architecture
The synthesis of 4-methoxy-1-(2-methoxybenzenesulfonyl)piperidine follows a standard

nucleophilic substitution pathway, reacting a secondary amine with a sulfonyl chloride.[1] This

protocol is designed for high yield and minimal byproduct formation.[1]
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Reaction Logic
The reaction utilizes 4-methoxypiperidine as the nucleophile attacking the electrophilic sulfur of

2-methoxybenzenesulfonyl chloride.[1] A non-nucleophilic base (DIPEA or TEA) is required to

scavenge the HCl byproduct.[1]

4-Methoxypiperidine
(Nucleophile)

Tetrahedral
Transition State

+ Base (DIPEA)

2-Methoxybenzenesulfonyl
Chloride (Electrophile)

4-methoxy-1-(2-methoxybenzenesulfonyl)
piperidineElimination

HCl (Scavenged by Base)

Click to download full resolution via product page

Figure 1: Synthetic pathway for sulfonamide formation via nucleophilic attack.[1]

Step-by-Step Protocol
Reagents:

4-Methoxypiperidine (1.0 eq)[1][2]

2-Methoxybenzenesulfonyl chloride (1.1 eq)[1]

N,N-Diisopropylethylamine (DIPEA) (2.5 eq)[1]

Dichloromethane (DCM) (anhydrous)[1]

Procedure:

Preparation: Dissolve 1.0 eq of 4-methoxypiperidine in anhydrous DCM (0.1 M

concentration) in a round-bottom flask under nitrogen atmosphere.

Activation: Add 2.5 eq of DIPEA and cool the solution to 0°C using an ice bath.

Addition: Dropwise add a solution of 2-methoxybenzenesulfonyl chloride (1.1 eq) in DCM

over 15 minutes.
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Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by

TLC (50% EtOAc/Hexanes) or LC-MS.[1]

Workup:

Dilute with DCM.[1]

Wash with 1N HCl (to remove unreacted amine).[1]

Wash with Saturated NaHCO

(to remove unreacted sulfonyl chloride hydrolysis products).[1]

Wash with Brine, dry over MgSO

, and concentrate in vacuo.[1]

Purification: If necessary, purify via flash column chromatography (Gradient: 0-40% EtOAc in

Hexanes).

Part 3: Analytical Validation (Quality Control)
To ensure scientific integrity, the synthesized compound must be validated using the following

spectral assignments.

Proton NMR ( H-NMR) Interpretation
Solvent: CDCl

, 400 MHz.
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Mechanistic
Insight

7.85 dd 1H Ar-H (6-position)

Ortho to sulfonyl

group; most

deshielded

aromatic.[1]

7.50 td 1H Ar-H (4-position)
Para to sulfonyl.

[1]

7.05 t 1H Ar-H (5-position)
Meta to sulfonyl.

[1]

6.98 d 1H Ar-H (3-position)

Ortho to

methoxy;

shielded by

electron

donation.[1]

3.89 s 3H Ar-OCH

Characteristic

aromatic

methoxy singlet.

[1]

3.55 - 3.65 m 2H Pip-H (2,6-eq)

Deshielded by

adjacent

Sulfonamide N.

3.35 s 3H Aliph-OCH
Aliphatic

methoxy on

piperidine ring.[1]

3.25 - 3.35 m 1H Pip-H (4-ax)

Methine proton

at the ether

linkage.[1]

2.90 - 3.00 m 2H Pip-H (2,6-ax)
Axial protons

adjacent to N.
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1.85 - 1.95 m 2H Pip-H (3,5-eq)
Piperidine ring

body.[1]

1.60 - 1.70 m 2H Pip-H (3,5-ax)
Piperidine ring

body.[1]

LC-MS Fragmentation Logic
In electrospray ionization (ESI), sulfonyl piperidines typically exhibit a distinct fragmentation

pattern useful for structural confirmation.

Parent Ion [M+H]+
m/z 286.1

Loss of Methoxy
[M+H - CH3OH]+

-32 Da

Sulfonyl Cleavage
[R-SO2]+

S-N Bond Break

Piperidine Fragment
[C6H12NO]+

S-N Bond Break

Click to download full resolution via product page

Figure 2: Predicted ESI+ fragmentation pathways for structural verification.

Part 4: Applications in Drug Discovery[1]
The arylsulfonyl piperidine motif is a privileged scaffold in medicinal chemistry, often serving as

the pharmacophore for various biological targets.

Target Class Relevance[1]
5-HT (Serotonin) Receptors: Sulfonyl piperidines are classic antagonists for 5-HT

and 5-HT

receptors, utilized in cognitive enhancement and antipsychotic research.[1]

11
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-HSD1 Inhibitors: Used in metabolic syndrome research, where the sulfonyl group mimics
the transition state of the cortisone-to-cortisol conversion.[1]

Gamma-Secretase Modulators: Investigated for Alzheimer's disease pathology reduction.[1]

Handling & Stability[1]
Storage: Store solid at -20°C. Solutions in DMSO are stable at -20°C for up to 3 months.

Solubility: Highly soluble in DMSO, DCM, and Methanol.[1] Poorly soluble in water; requires

<1% DMSO cosolvent for biological assays.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 4-Methoxy-1-(2-
methoxybenzenesulfonyl)piperidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6583232/docs#technical-guide-4-methoxy-1-2-
methoxybenzenesulfonyl-piperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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